molecular formula C19H12F3N5OS B287049 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole

5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole

Cat. No.: B287049
M. Wt: 415.4 g/mol
InChI Key: CCBKNRYLENJQKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole is a compound that has been studied extensively due to its potential applications in scientific research. This compound is known for its unique structure and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been suggested that this compound may act by modulating the immune response and reducing inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory and antifungal properties. Additionally, this compound has been shown to be fluorescent, making it a potential candidate for use as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. This compound is also relatively easy to synthesize using standard laboratory techniques. However, one limitation of using this compound in lab experiments is its potential toxicity and the need for proper safety precautions when handling this compound.

Future Directions

There are several future directions for the study of 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole. One potential direction is the further study of its potential as a cancer treatment. Another potential direction is the development of new fluorescent probes based on the structure of this compound. Additionally, the study of the mechanism of action and the physiological effects of this compound could lead to the development of new drugs with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been achieved using several methods. One of the most common methods involves the reaction of 5-methyl-3-nitrobenzoic acid with thionyl chloride to form 5-methyl-3-chlorobenzoic acid. This compound is then reacted with 4-(trifluoromethyl)phenylhydrazine to form 5-methyl-3-(4-trifluoromethylphenyl)benzohydrazide. The benzohydrazide is then reacted with 2-bromo-1-(methylsulfonyl)benzene to form the final product.

Scientific Research Applications

5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been studied extensively for its potential applications in scientific research. This compound has been shown to have anticancer properties, making it a potential candidate for cancer treatment. It has also been studied for its potential as an anti-inflammatory and antifungal agent. Additionally, this compound has been studied for its potential as a fluorescent probe for the detection of metal ions.

Properties

Molecular Formula

C19H12F3N5OS

Molecular Weight

415.4 g/mol

IUPAC Name

5-methyl-3-[[3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-1,2-benzoxazole

InChI

InChI=1S/C19H12F3N5OS/c1-10-2-7-15-13(8-10)14(26-28-15)9-16-25-27-17(23-24-18(27)29-16)11-3-5-12(6-4-11)19(20,21)22/h2-8H,9H2,1H3

InChI Key

CCBKNRYLENJQKD-UHFFFAOYSA-N

SMILES

CC1=CC2=C(C=C1)ON=C2CC3=NN4C(=NN=C4S3)C5=CC=C(C=C5)C(F)(F)F

Canonical SMILES

CC1=CC2=C(C=C1)ON=C2CC3=NN4C(=NN=C4S3)C5=CC=C(C=C5)C(F)(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.